Cas no 1797223-22-3 (N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}thiophene-2-sulfonamide)

• Product Name: N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}thiophene-2-sulfonamide
• CAS No: 1797223-22-3
• MF: C₁₄H₁₈N₄O₂S₂
• MW: 338.448319911957
• CID: 5371841
• PubChem ID: 72718081
• Update Time: 2025-05-20

N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-piperidin-1-ylpyrimidin-2-yl)methyl]thiophene-2-sulfonamide
• 1797223-22-3
• N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}thiophene-2-sulfonamide
• AKOS024560899
• N-((4-(piperidin-1-yl)pyrimidin-2-yl)methyl)thiophene-2-sulfonamide
• F6438-0782

• Inchi： 1S/C14H18N4O2S2/c19-22(20,14-5-4-10-21-14)16-11-12-15-7-6-13(17-12)18-8-2-1-3-9-18/h4-7,10,16H,1-3,8-9,11H2
• InChI Key： FRCOMJRYJWTKPX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1=NC=CC(=N1)N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 338.08711818g/mol
• Monoisotopic Mass: 338.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-{[4-(piperidin-1-yl)pyrimidin-2-yl]methyl}thiophene-2-sulfonamide

Introduction to N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide and Its Applications in Modern Chemical Biology

N-{[4-(piperidin-1-yl)pyrimidin-2-ylmethyl]thiophene-2-sulfonamide (CAS No. 1797223-22-3) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of innovative therapeutic agents.

The molecular framework of N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide incorporates multiple pharmacophoric units, including a piperidine ring, a pyrimidine moiety, and a thiophene sulfonamide group. These structural elements contribute to its unique chemical and biological profile, making it an attractive scaffold for drug discovery. The presence of the piperidine ring enhances solubility and bioavailability, while the pyrimidine and thiophene sulfonamide groups provide binding sites for target proteins and enzymes.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide has emerged as a promising candidate in this area due to its ability to modulate the activity of key enzymes such as tyrosine kinases. Studies have demonstrated that this compound can inhibit the proliferation of cancer cells by interfering with critical signaling pathways, thereby offering a potential therapeutic strategy against various malignancies.

Moreover, the compound's structural features have been leveraged to develop novel antimicrobial agents. The thiophene sulfonamide moiety is known to exhibit broad-spectrum antimicrobial activity, making it an effective component in combating resistant bacterial strains. Recent research has shown that derivatives of N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide can disrupt bacterial cell wall synthesis and inhibit essential metabolic processes, providing a new avenue for treating infections caused by multidrug-resistant pathogens.

The versatility of N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide extends beyond oncology and antimicrobial applications. It has also shown potential in the treatment of neurological disorders. The piperidine ring, in particular, has been identified as a key pharmacophore in drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. By modulating neurotransmitter systems and inhibiting pathological protein aggregation, this compound holds promise for alleviating symptoms associated with these conditions.

In the realm of drug development, the synthesis and optimization of N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as multi-step organic synthesis, catalytic hydrogenation, and purification via column chromatography have been crucial in achieving high-quality intermediates and the desired compound.

The pharmacokinetic properties of N-{[4-(piperidin-1-yl)pyrimidin-2-yl)methyl]thiophene-2-sulfonamide have also been thoroughly evaluated to ensure its suitability for clinical use. Studies have focused on its absorption, distribution, metabolism, excretion (ADME) profiles, as well as its potential side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics, including moderate solubility in water and oil phases, which facilitates formulation into various dosage forms.

In conclusion, N-{[4-(piperidin-1-yl)pyrimidin-2-ylmethyl]thiophene}-2-sulfonamide (CAS No. 1797223- 22- 3) represents a significant advancement in chemical biology and pharmaceutical research. Its unique molecular structure and multifaceted biological activities position it as a versatile tool for developing novel therapeutic agents targeting cancer, infections, and neurological disorders. Continued research into this compound will likely yield further insights into its potential applications and contribute to the development of next-generation medications.